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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Hydroxy Methyl
Linagliptin, a potential impurity associated with the dipeptidyl peptidase-4 (DPP-4) inhibitor,
Linagliptin. This document details its chemical identity, potential formation pathways, analytical
methodologies for detection and quantification, and discusses the regulatory landscape for
controlling such impurities. While specific data on the biological activity of Hydroxy Methyl
Linagliptin is not extensively available in public literature, this guide outlines the necessary
experimental protocols for its evaluation.

Introduction to Linagliptin and its Impurities

Linagliptin is a potent and selective inhibitor of DPP-4, an enzyme responsible for the
degradation of incretin hormones like glucagon-like peptide-1 (GLP-1) and glucose-dependent
insulinotropic polypeptide (GIP).[1][2] By inhibiting DPP-4, Linagliptin increases the levels of
active incretins, which in turn stimulates insulin secretion and suppresses glucagon release in a
glucose-dependent manner, thereby improving glycemic control in patients with type 2
diabetes.[1][3]
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The manufacturing and storage of any active pharmaceutical ingredient (API), including
Linagliptin, can lead to the formation of impurities.[4][5] These impurities can arise from starting
materials, intermediates, by-products of side reactions, or degradation of the final product.[4][5]
Regulatory bodies like the International Council for Harmonisation (ICH) have strict guidelines
for the identification, qualification, and control of impurities in drug substances and products to
ensure their safety and efficacy.[6]

Chemical Profile of Hydroxy Methyl Linagliptin

Chemical Name: 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-
methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione

Molecular Formula: C27H34NsO3
Molecular Weight: 518.62 g/mol

Structure:

Caption: Chemical Structure of Linagliptin.

While the exact structure of "Hydroxy Methyl Linagliptin" is not definitively provided in the
initial search, based on its name, it is a derivative of Linagliptin with hydroxyl and methyl groups
added to the core structure. The precise location of these modifications would require detailed
spectroscopic analysis.

Potential Formation Pathways

The exact mechanism for the formation of Hydroxy Methyl Linagliptin is not well-documented
in publicly available literature. However, based on the principles of organic chemistry and
knowledge of drug degradation, several plausible pathways can be proposed:

» Oxidative Degradation: The Linagliptin molecule contains several sites susceptible to
oxidation. The butynyl side chain, the piperidine ring, and the quinazoline moiety could
potentially undergo oxidation, leading to the introduction of a hydroxyl group. Subsequent
enzymatic or chemical methylation could then occur. Forced degradation studies on
Linagliptin have shown that it is susceptible to oxidative conditions.[7][8]
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» Metabolism: If Hydroxy Methyl Linagliptin is a metabolite of Linagliptin, it would be formed
in vivo through enzymatic reactions, primarily by cytochrome P450 enzymes in the liver.
These enzymes are known to catalyze hydroxylation and other oxidative reactions.

o Process-Related Impurity: It is also possible that Hydroxy Methyl Linagliptin is a process-
related impurity, formed from starting materials or intermediates used in the synthesis of
Linagliptin.[4][5] The synthesis of Linagliptin involves multiple steps, and side reactions could
potentially introduce the hydroxyl and methyl functionalities.[4][9]

Analytical Methodologies

The detection and quantification of impurities like Hydroxy Methyl Linagliptin are crucial for
ensuring the quality and safety of Linagliptin products. High-Performance Liquid
Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the
most common techniques employed for this purpose.[10][11]

Quantitative Data

Specific pharmacopeial limits for Hydroxy Methyl Linagliptin have not been identified in the
public domain. However, the ICH Q3A(R2) and Q3B(R2) guidelines provide general thresholds
for reporting, identification, and qualification of impurities in new drug substances and products.
[6] These thresholds are based on the maximum daily dose of the drug. For a drug like
Linagliptin with a relatively low daily dose, the identification threshold for an unknown impurity
is typically around 0.10% to 0.15%.

Parameter Value Reference

Reporting Threshold > 0.05% ICH Q3A(R2)
Identification Threshold >0.10% ICH Q3A(R2)
Qualification Threshold >0.15% ICH Q3A(R2)

Typical Levels of Process-
Related Impurities in 0.05% to 0.15% [12]
Linagliptin

Table 1: General ICH Thresholds for Impurities and Typical Levels in Linagliptin.
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Experimental Protocols

This protocol describes a general reversed-phase HPLC method for the quantification of
Linagliptin and its impurities.

Objective: To quantify the levels of Hydroxy Methyl Linagliptin in a Linagliptin drug substance
or product.

Materials:

 Linagliptin reference standard

o Hydroxy Methyl Linagliptin reference standard

e HPLC grade acetonitrile

e HPLC grade methanol

e Orthophosphoric acid

o Purified water

 Linagliptin sample (drug substance or crushed tablets)
Instrumentation:

e HPLC system with a UV detector (e.g., PDA detector)
e C18 analytical column (e.g., 250 mm x 4.6 mm, 5 um patrticle size)
Procedure:

» Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of a phosphate
buffer (e.g., 0.1% orthophosphoric acid in water, pH adjusted) and an organic solvent (e.g.,
acetonitrile or methanol) in a suitable ratio (e.g., 60:40 v/v).[11] The exact composition
should be optimized for the best separation of Hydroxy Methyl Linagliptin from Linagliptin
and other impurities.
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» Standard Solution Preparation: Accurately weigh and dissolve the Linagliptin and Hydroxy
Methyl Linagliptin reference standards in a suitable diluent (e.g., mobile phase or a mixture
of water and organic solvent) to prepare stock solutions. Prepare a series of working
standard solutions by diluting the stock solutions to known concentrations.

o Sample Solution Preparation: Accurately weigh a quantity of the Linagliptin sample and
dissolve it in the diluent to obtain a known concentration of Linagliptin.

o Chromatographic Conditions:
o Column: C18, 250 mm x 4.6 mm, 5 um

o Mobile Phase: Gradient or isocratic elution with a phosphate buffer and
acetonitrile/methanol mixture.

o Flow Rate: 1.0 mL/min
o Column Temperature: 30 °C

o Detection Wavelength: 225 nm or another suitable wavelength determined by UV spectral
analysis.[10]

o Injection Volume: 10 uL[10]

e Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms.

o Quantification: ldentify the peaks corresponding to Linagliptin and Hydroxy Methyl
Linagliptin based on their retention times compared to the reference standards. Calculate
the concentration of Hydroxy Methyl Linagliptin in the sample using the peak area and the
calibration curve generated from the standard solutions.

This protocol outlines a general LC-MS/MS method for the structural confirmation of Hydroxy
Methyl Linagliptin.

Objective: To confirm the identity and elucidate the structure of Hydroxy Methyl Linagliptin.

Instrumentation:
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e LC-MS/MS system (e.g., Q-TOF or triple quadrupole) with an electrospray ionization (ESI)

source.
Procedure:

o Sample Preparation: Prepare a solution of the isolated impurity or a Linagliptin sample
containing the impurity.

e LC Separation: Use an HPLC method similar to the one described above to separate the
impurity from the main component.

e MS Analysis:

o lonization Mode: Positive ESI mode is typically used for Linagliptin and its related
compounds.

o Full Scan MS: Acquire full scan mass spectra to determine the molecular weight of the
impurity.

o Tandem MS (MS/MS): Select the molecular ion of the impurity and subject it to collision-
induced dissociation (CID) to obtain fragmentation patterns.

» Structure Elucidation: Analyze the fragmentation pattern to deduce the structure of the
impurity. The fragmentation of the Linagliptin core structure can provide valuable clues to the
location of the hydroxyl and methyl groups.

Biological Activity Assessment

While no specific data exists for Hydroxy Methyl Linagliptin, it is crucial to assess the
potential biological activity of any significant impurity.

In Vitro DPP-4 Inhibition Assay

This assay determines if Hydroxy Methyl Linagliptin retains any inhibitory activity against the
DPP-4 enzyme.

Objective: To measure the ICso value of Hydroxy Methyl Linagliptin for DPP-4 inhibition.
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Materials:

Recombinant human DPP-4 enzyme

e Fluorogenic DPP-4 substrate (e.g., Gly-Pro-AMC)
o Assay buffer (e.qg., Tris-HCI buffer, pH 7.5)

» Hydroxy Methyl Linagliptin

 Linagliptin (as a positive control)

e 96-well black microplate

e Fluorometric plate reader

Procedure:

Prepare serial dilutions of Hydroxy Methyl Linagliptin and Linagliptin in the assay buffer.

e In a 96-well plate, add the DPP-4 enzyme to each well, followed by the different
concentrations of the test compounds.

 Incubate the plate for a predefined period (e.g., 15 minutes) at 37 °C.
« Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

o Measure the fluorescence intensity at regular intervals using a plate reader
(Excitation/Emission wavelengths appropriate for the substrate).

o Calculate the rate of reaction for each concentration and determine the ICso value for
Hydroxy Methyl Linagliptin.

Cytotoxicity Assay

This assay assesses the potential of Hydroxy Methyl Linagliptin to cause cell death.

Objective: To evaluate the cytotoxic effect of Hydroxy Methyl Linagliptin on a relevant cell
line.
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Materials:

A suitable human cell line (e.g., HepG2 for liver toxicity, or a pancreatic cell line)

Cell culture medium and supplements

Hydroxy Methyl Linagliptin

MTT or other viability reagent

96-well cell culture plate

Spectrophotometric plate reader

Procedure:

Seed the cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of Hydroxy Methyl Linagliptin for a specified
duration (e.g., 24, 48, or 72 hours).

After the treatment period, add the MTT reagent to each well and incubate to allow the
formation of formazan crystals.

Solubilize the formazan crystals with a suitable solvent.

Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate the percentage of cell viability for each concentration and determine the CCso
(concentration causing 50% cytotoxicity).

Visualizations
DPP-4 Signaling Pathway

Linagliptin exerts its therapeutic effect by inhibiting the DPP-4 enzyme, which is involved in the

incretin pathway.
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Caption: The DPP-4 signaling pathway and the mechanism of action of Linagliptin.

Experimental Workflow for Impurity Profiling

The identification and characterization of an unknown impurity like Hydroxy Methyl
Linagliptin follows a systematic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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